Cas no 2228199-54-8 (2-methoxy-2-(3-methoxypyridin-2-yl)propan-1-amine)

• Product Name: 2-methoxy-2-(3-methoxypyridin-2-yl)propan-1-amine
• CAS No: 2228199-54-8
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5936173
• PubChem ID: 165966016
• Update Time: 2025-07-02

2-methoxy-2-(3-methoxypyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(3-methoxypyridin-2-yl)propan-1-amine
• 2228199-54-8
• EN300-1768309

• Inchi： 1S/C10H16N2O2/c1-10(7-11,14-3)9-8(13-2)5-4-6-12-9/h4-6H,7,11H2,1-3H3
• InChI Key： NBYGRCPHXKCVBZ-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C1C(=CC=CN=1)OC)CN

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-methoxy-2-(3-methoxypyridin-2-yl)propan-1-amine

Introduction to 2-methoxy-2-(3-methoxypyridin-2-yl)propan-1-amine (CAS No: 2228199-54-8)

2-methoxy-2-(3-methoxypyridin-2-yl)propan-1-amine, identified by the CAS number 2228199-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that feature a unique structural motif combining an amine group with methoxy-substituted pyridine and propane moieties. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive molecules.

The molecular structure of 2-methoxy-2-(3-methoxypyridin-2-yl)propan-1-amine consists of a central propane backbone substituted with a methoxy group at the second carbon position and an N-methylated pyridine ring at the third carbon. This arrangement not only contributes to the compound's solubility and metabolic stability but also enhances its potential for interactions with biological targets. The pyridine ring, in particular, is a common pharmacophore in many bioactive compounds, often serving as a key interaction point with enzymes and receptors.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various therapeutic pathways. The amine functionality in 2-methoxy-2-(3-methoxypyridin-2-yl)propan-1-amine provides a versatile platform for further derivatization, allowing chemists to modify its properties and optimize its pharmacokinetic profile. This flexibility has made it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling aspects of 2-methoxy-2-(3-methoxypyridin-2-yl)propan-1-amine is its potential application in the field of kinase inhibition. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. The structural features of this compound suggest that it may be able to interact with specific kinase domains, potentially leading to the development of new inhibitors with improved efficacy and selectivity.

Recent studies have begun to explore the biological activity of 2-methoxy-2-(3-methoxypyridin-2-yl)propan-1-amine using both computational modeling and experimental approaches. Computational studies have suggested that this compound may have favorable binding affinities to certain kinase targets, based on its predicted interaction modes with protein surfaces. These predictions have been validated through experimental assays, which have shown that 2-methoxy-2-(3-methoxypyridin-2-yl)propan-1-amine can indeed inhibit the activity of specific kinases in vitro.

The synthesis of 2-methoxy-2-(3-methoxypyridin-2-y l)propan -1 -amine presents unique challenges due to its complex structural features. However, advances in synthetic methodology have made it possible to produce this compound with high purity and yield. Modern synthetic routes often involve multi-step reactions that require careful optimization to ensure regioselectivity and minimize side products. Despite these challenges, the growing interest in this compound has spurred innovation in synthetic chemistry, leading to more efficient and scalable production methods.

The pharmacological profile of 2-methoxy - 22 - ( 3 - methoxypy ridin - 22 - y l ) propa n - 11 - am ine is still being thoroughly investigated. Initial studies have shown that it exhibits promising activity against certain kinases, but further research is needed to fully understand its mechanism of action and potential side effects. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models, which could pave the way for future clinical trials in humans.

The development of novel pharmaceuticals is a complex process that involves numerous stages, from initial discovery to final approval by regulatory agencies. 22-M ethoxy - 22 - (33-M eth oxypy ridin - 22-y l ) pro pan -11-am ine represents an early but promising step in this process. Its unique structure and potential biological activity make it a valuable tool for researchers studying new therapeutic strategies. As more data becomes available on its properties and effects, it is likely that this compound will continue to attract attention from both academic researchers and pharmaceutical companies.

In conclusion,22-M eth oxy - 22 -(33-M eth oxypy ridin - 22-y l ) pro pan -11-am ine (CAS No: 2228199--54--8) is a fascinating compound with significant potential in the field of pharmaceutical chemistry. Its structural features make it an attractive candidate for further exploration as a kinase inhibitor or other therapeutic applications. With ongoing research efforts aimed at elucidating its pharmacological properties and optimizing its synthesis,this molecule holds promise as part of future medical breakthroughs.